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Compound of Interest

Compound Name: PF-5190457

Cat. No.: B610048 Get Quote

This document provides crucial guidance for the safe handling, use, and disposal of PF-
5190457, a potent and selective ghrelin receptor inverse agonist. The information is intended

for researchers, scientists, and drug development professionals to ensure laboratory safety and

proper experimental conduct.

Chemical and Physical Properties
A summary of the key physical and chemical properties of PF-5190457 is presented below.

This information is essential for accurate preparation of solutions and for understanding the

compound's general characteristics.

Property Value

Molecular Weight 512.67 g/mol

Formula C₂₉H₃₂N₆OS

CAS Number 1334782-79-4

Purity ≥98% (HPLC)

Storage Temperature -20°C

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610048?utm_src=pdf-interest
https://www.benchchem.com/product/b610048?utm_src=pdf-body
https://www.benchchem.com/product/b610048?utm_src=pdf-body
https://www.benchchem.com/product/b610048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the potent biological activity of PF-5190457, appropriate personal protective equipment

must be worn at all times to minimize exposure.[1] The following PPE is recommended for

handling this compound in a laboratory setting.

PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety glasses or goggles

Should be worn to protect

against accidental splashes. A

face shield may be necessary

when handling larger

quantities or if there is a

significant risk of splashing.[2]

Hand Protection Nitrile gloves

Offers good resistance to a

variety of chemicals.[2] Gloves

should be inspected before

use and changed frequently,

especially if contaminated.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect street clothing

and skin from contamination.

Respiratory Protection
Not generally required for

small quantities

For procedures that may

generate aerosols or when

handling larger quantities, a fit-

tested N95 respirator or higher

is recommended.[3] Work

should be conducted in a well-

ventilated area or a chemical

fume hood.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of PF-5190457
and to ensure the safety of laboratory personnel.

Storage:
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Store PF-5190457 at -20°C in a tightly sealed container.

Stock solutions can be stored at -80°C for up to two years or at -20°C for up to one year.[4]

Handling:

Allow the compound to equilibrate to room temperature before opening the container to

prevent condensation.

Weigh the compound in a chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.

Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly

with water.

Disposal Plan
Dispose of PF-5190457 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.

Unused Compound: Dispose of as hazardous chemical waste. Do not dispose of down the

drain or in the regular trash.

Contaminated Materials: Gloves, pipette tips, and other disposable materials that have come

into contact with PF-5190457 should be collected in a designated hazardous waste

container.

Solutions: Aqueous and solvent-based solutions containing PF-5190457 should be collected

in appropriate, labeled hazardous waste containers.

Experimental Protocols
The following protocols are based on methodologies described in the available literature for the

preparation and use of PF-5190457.

Preparation of Stock Solutions
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The preparation of stock solutions is a fundamental step for in vitro and in vivo experiments.

The following table outlines a common protocol.

Step Procedure

1. Solvent Selection

Choose an appropriate solvent based on the

experimental requirements. Dimethyl sulfoxide

(DMSO) is a common choice for initial stock

solutions.[4]

2. Calculation

Calculate the required mass of PF-5190457 to

achieve the desired stock concentration, using

its molecular weight of 512.67 g/mol .

3. Dissolution

Add the calculated volume of solvent to the

weighed PF-5190457. Vortex or sonicate as

needed to ensure complete dissolution.

4. Storage

Aliquot the stock solution into smaller volumes

to avoid repeated freeze-thaw cycles and store

at -20°C or -80°C.[4]

In Vivo Dosing Solution Preparation
For animal studies, PF-5190457 can be prepared for oral or intraperitoneal administration. A

sample protocol for preparing a dosing solution is provided below.[4]
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Step Procedure

1. Vehicle Composition
A common vehicle consists of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline.[4]

2. Initial Dissolution
Dissolve the required amount of PF-5190457 in

DMSO to create a concentrated stock.[4]

3. Addition of Co-solvents

Add PEG300 to the DMSO solution and mix

thoroughly. Then, add Tween-80 and mix again.

[4]

4. Final Dilution
Add saline to the mixture to achieve the final

desired concentration and volume.[4]

Visualizations
The following diagrams illustrate key concepts related to PF-5190457.

Preparation Administration

Analysis

Weigh PF-5190457 Prepare Stock Solution (DMSO) Prepare Dosing Solution Administer to Animal Model Collect Blood Samples

Measure Pharmacokinetics

Measure Pharmacodynamics

Click to download full resolution via product page

Caption: An example experimental workflow for in vivo studies with PF-5190457.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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